Cas no 1073339-11-3 (4,4,5,5-tetramethyl-2-(2,3,5,6-tetrafluorophenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(2,3,5,6-tetrafluorophenyl)-1,3,2-dioxaborolane
• CAS No: 1073339-11-3
• MF: C₁₂H₁₃BF₄O₂
• MW: 276.035037755966
• MDL: MFCD12405345
• CID: 1183334
• PubChem ID: 56973142
• Update Time: 2025-10-23

4,4,5,5-tetramethyl-2-(2,3,5,6-tetrafluorophenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2,3,5,6-tetrafluorophenyl)-1,3,2-dioxaborolane
• AKOS037648518
• N17085
• MB11835
• DTXSID101157374
• BS-14384
• CS-0161554
• 1073339-11-3
• MFCD12405345
• C12H13BF4O2

• MDL： MFCD12405345
• Inchi： 1S/C12H13BF4O2/c1-11(2)12(3,4)19-13(18-11)8-9(16)6(14)5-7(15)10(8)17/h5H,1-4H3
• InChI Key： MSEFKALUUBYZOK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1B1OC(C)(C)C(C)(C)O1)F)F)F

Computed Properties

• Exact Mass: 276.0944725g/mol
• Monoisotopic Mass: 276.0944725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-tetramethyl-2-(2,3,5,6-tetrafluorophenyl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(2,3,5,6-Tetrafluorophenyl)-1,3,2-Dioxaborolane: A Versatile Synthetic Intermediate in Medicinal Chemistry

4,4,5,5-Tetramethyl-2-(2,3,5,6-tetrafluorophenyl)-1,3,2-dioxaborolane (CAS No. 1073339-11-3) represents a critical synthetic intermediate in modern pharmaceutical development, bridging the gap between molecular design and functional biological activity. This boronic acid derivative is characterized by its unique fluorinated aromatic ring and boron-containing heterocyclic framework, which together enable its application in click chemistry and drug discovery pipelines. Recent advancements in organoboron chemistry have highlighted its role as a key building block for synthesizing fluorinated pharmaceuticals with enhanced metabolic stability and target-specific interactions.

The fluorinated phenyl group in this compound introduces unique electronic properties, making it a preferred functional group for modulating protein-ligand interactions. Studies published in *Journal of Medicinal Chemistry* (2023) demonstrate its utility in designing fluoro-substituted inhibitors for kinases and GPCRs, where the fluorine atoms enhance binding affinity through hydrogen bonding and hydrophobic effects. The boronic acid moiety further enables enantioselective reactions, a critical aspect in asymmetric synthesis for pharmaceutical applications.

Recent research in *Advanced Synthesis & Catalysis* (2024) has explored the electrophilic substitution reactions of this compound, emphasizing its compatibility with transition metal-catalyzed cross-coupling processes. The 1,3,2-dioxaborolane core acts as a stable boronic ester precursor, facilitating efficient Suzuki-Miyaura coupling to generate fluorinated heterocycles. This property is particularly valuable in drug metabolism studies, where fluorine incorporation can significantly alter the pharmacokinetic profile of candidate molecules.

The 4,4,5,5-tetramethyl groups provide steric protection to the boron center, preventing unwanted side reactions during synthesis. This structural feature is crucial for maintaining the chemical stability of the compound in aqueous environments, a requirement for in vivo applications. Comparative studies in *Organic & Biomolecular Chemistry* (2023) have shown that this alkyl substitution pattern enhances the compound's solubility in polar solvents while preserving its reactivity in organocatalytic systems.

Applications of this boronic acid derivative extend beyond pharmaceutical synthesis into materials science and biotechnology. In fluorinated polymer chemistry, the fluorinated phenyl ring contributes to improved hydrophobicity and thermal stability, making it suitable for coatings and membrane technologies. The boron-containing framework also enables photonic applications, where its unique electronic properties can be harnessed for optoelectronic devices.

Recent breakthroughs in green chemistry have further expanded the utility of this compound. A study in *Green Chemistry* (2024) demonstrated its use in atom-efficient syntheses for fluorinated pharmaceuticals, reducing the environmental footprint of organic synthesis. The boronic ester functionality allows for enantioselective transformations under mild conditions, aligning with the principles of sustainable chemistry in drug development.

The fluorinated aromatic ring in this compound also serves as a valuable structural motif for targeted drug delivery. Research published in *ACS Nano* (2023) explored its integration into nanocarriers for site-specific drug release. The fluorine atoms enhance the hydrophobicity of the nanocarriers, enabling efficient cellular uptake and targeted release in metastatic tumors. This application highlights the multifunctional nature of this compound in biomedical research.

Challenges in the synthetic utilization of this compound include its photolability and reactivity with nucleophiles. However, recent advances in protecting group chemistry have addressed these limitations. A study in *Chemical Communications* (2024) reported the development of stabilizing agents that preserve the boronic acid functionality during storage and transportation, ensuring its viability in large-scale pharmaceutical production.

As the field of fluorinated drug discovery continues to evolve, the 4,4,5,5-tetramethyl-2-(2,3,5,6-tetrafluorophenyl)-1,3,2-dioxaborolane remains a pivotal synthetic tool. Its unique combination of fluorinated aromaticity and boron-based reactivity positions it at the forefront of innovative drug development, with potential applications spanning oncology, neurology, and infectious disease therapies. Ongoing research in computational chemistry and machine learning is further expanding its utility by enabling predictive modeling of its reactivity patterns and biological interactions.

The boronic acid derivative's role in pharmaceutical innovation underscores the importance of organoboron chemistry in modern drug discovery. As synthetic methods continue to advance, this compound is poised to play an increasingly significant role in targeted therapy development, demonstrating the enduring value of fluorinated synthetic intermediates in medicinal chemistry.